Cas no 887344-14-1 (Methyl 4-propan-2-ylpyrrolidine-3-carboxylate)

• Product Name: Methyl 4-propan-2-ylpyrrolidine-3-carboxylate
• CAS No: 887344-14-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 1934350
• PubChem ID: 3570565
• Update Time: 2025-04-21

Methyl 4-propan-2-ylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-propan-2-ylpyrrolidine-3-carboxylate
• 4-ISOPROPYL-PYRROLIDINE-3-CARBOXYLIC ACID METHYL ESTER
• 4-Isopropylpyrrolidine-3-carboxylic acid methyl ester
• (+/-)-trans-Methyl 4-isopropylpyrrolidine-3-carboxylate
• AC1MT67W
• SureCN2450069
• CTK6J1065
• 34PE-M02-0
• AG-A-76195
• DB-358344
• SCHEMBL2450069
• DTXSID60393748
• Methyl (3S,4S)-4-isopropylpyrrolidine-3-carboxylate
• 1334406-73-3
• 887344-14-1

• Inchi： 1S/C9H17NO2/c1-6(2)7-4-10-5-8(7)9(11)12-3/h6-8,10H,4-5H2,1-3H3
• InChI Key： HDCVOOMNEULPRD-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNCC1C(C)C)=O

Computed Properties

• Exact Mass: 171.125928785Da
• Monoisotopic Mass: 171.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų